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Compound of Interest

Compound Name: Flutriafol

Cat. No.: B1673497

Technical Support Center: Uniform Flutriafol
Application

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the calibration of spray equipment for the
uniform application of Flutriafol. Accurate and consistent application is critical for reliable
experimental outcomes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the application of Flutriafol, leading
to non-uniform coverage and potentially compromising experimental results.
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Issue

Potential Causes

Solutions

Uneven Spray Pattern

(Streaking or Banding)

1. Worn, damaged, or clogged
nozzle tips.[1][2][3] 2. Incorrect
spray height (boom height). 3.
Improper nozzle spacing or
overlap.[4] 4. Low spray
pressure.[1][3][5] 5.
Inconsistent travel speed.[6] 6.
Blocked filters in the sprayer
system.[1][7]

1. Nozzle Inspection and
Maintenance: Regularly
inspect nozzles for wear and
tear. Clean any clogged
nozzles using a soft brush;
never use a metal object which
can damage the orifice.[1][2]
Replace any nozzles that show
signs of damage or have an
output that deviates by more
than 10% from the average of
all nozzles.[8][9] 2. Adjust
Boom Height: Maintain a boom
height that allows for proper
overlap between nozzle
patterns. Ageneral rule isa 1:1
ratio of nozzle spacing to
boom height.[4] For example,
with 20-inch nozzle spacing,
the boom should be 20 inches
above the target canopy. 3.
Ensure Proper Overlap: For
most flat-fan nozzles, a
minimum of 30% overlap is
recommended to ensure
uniform coverage.[4] Adjust
boom height and check nozzle
specifications to achieve this.
4. Optimize Spray Pressure:
Operate the sprayer within the
recommended pressure range
for the selected nozzles.[4]
Insufficient pressure can lead
to a poor spray pattern, often
with heavier application on the
edges ("tailing").[5] 5. Maintain
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Consistent Speed: Use a
consistent travel speed during
application. Variations in speed
will alter the application rate.[6]
Calibrate your speed on the
same terrain as the
experimental plots.[10] 6.
Clean Filters: Regularly check
and clean all filters, including
those in the nozzle body,
inline, and at the tank fill point,
to prevent blockages that can

affect pressure and flow rate.

[7]

Variable Application Rate
Across Plots

1. Fluctuations in sprayer
pressure.[6] 2. Inconsistent
travel speed between
applications.[6] 3. Changes in
nozzle flow rate due to wear.
[11] 4. Inaccurate initial

calibration.[11]

1. Maintain Constant Pressure:
For backpack sprayers without
a pressure gauge, consider
adding a constant flow valve to
ensure consistent pressure.[6]
For larger sprayers, monitor
the pressure gauge and
maintain a steady RPM. 2.
Standardize Travel Speed:
Practice and maintain a
consistent walking speed for
backpack applications or a
constant gear and RPM for
vehicle-mounted sprayers.[6]
3. Regularly Check Nozzle
Output: Periodically check the
flow rate of each nozzle to
ensure they are within 10% of
the average output.[8] 4.
Recalibrate Frequently:
Recalibrate the sprayer
regularly, especially when

changing batches of spray
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solution, using different
nozzles, or after any

equipment modifications.[10]

1. Spraying in high wind
conditions.[12] 2. Excessive
spray pressure creating fine

Spray Drift
droplets.[4][13] 3. Incorrect

nozzle type for conditions. 4.

High boom height.

1. Monitor Environmental
Conditions: Avoid spraying
when wind speeds are high.
Check weather conditions
before and during application.
[12] Also, be mindful of
temperature and humidity, as
hot, dry conditions can
increase drift.[12] 2. Adjust
Pressure: Lowering the
pressure will generally produce
larger droplets that are less
prone to drift.[4] However,
ensure the pressure remains
within the nozzle's
recommended operating range
to maintain a good spray
pattern. 3. Select Appropriate
Nozzles: Use low-drift nozzles,
such as air-induction (Al)
types, which produce coarser
droplets.[4] 4. Lower Boom
Height: The closer the boom is
to the target, the less time
there is for wind to affect the
spray droplets.[12] Ensure the
height is still adequate for

proper overlap.

Frequently Asked Questions (FAQS)

Q1: Why is uniform application of Flutriafol important in a research setting?
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Al: Uniform application is critical to ensure that all experimental units receive the intended
dose of Flutriafol. Non-uniform application can lead to significant variability in your results,
making it difficult to draw accurate conclusions about the efficacy of the treatment. Over-
application can lead to phytotoxicity, while under-application may result in a lack of disease
control.[8][11]

Q2: How often should | calibrate my spray equipment?

A2: You should calibrate your sprayer at the beginning of each research season, whenever you
change the type of nozzle, or after replacing any components of the spray system (e.g., pump,
hoses).[14] It is also good practice to recalibrate periodically throughout the season to account
for nozzle wear.[11] For precise experimental work, calibrating before each major set of
applications is recommended.[10]

Q3: What type of nozzle is best for applying a systemic fungicide like Flutriafol?

A3: For systemic fungicides like Flutriafol, the goal is to get good coverage to allow for
absorption by the plant.[15] Nozzles that produce fine to medium droplets are often
recommended for thorough coverage of leaf surfaces.[15][16] However, in conditions where
drift is a concern, nozzles that produce coarse droplets, such as air-induction nozzles, can be
used.[15] Always check the product label for any specific recommendations.

Q4: What are the key variables | need to control during sprayer calibration?
A4: The three primary variables to keep constant are:

o Travel Speed: The speed at which you walk or drive.[6]

e Spray Pressure: The pressure at the nozzle.[6]

» Nozzle Height: The distance from the nozzle to the target. A change in any of these variables
will alter your application rate, requiring recalibration.[10]

Q5: How can | visually assess the uniformity of my spray application?

A5: Water-sensitive paper (WSP) is an excellent tool for visually assessing spray deposition
and uniformity.[17] Place WSPs in various locations within the target area before spraying. After
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spraying, the paper will show the droplet pattern and coverage. This allows for a quick visual
check and can also be used for quantitative analysis.[17]

Experimental Protocols

Protocol 1: Sprayer Calibration (1/128th Acre Method for
Backpack Sprayers)

This method is straightforward because it equates ounces collected to gallons per acre (GPA).
[10] There are 128 fluid ounces in a gallon, so by spraying an area of 1/128th of an acre, the
volume sprayed in ounces directly corresponds to the application rate in GPA.[10]

Objective: To determine the sprayer's output in Gallons Per Acre (GPA).
Materials:

o Backpack sprayer

e Clean water

e Measuring tape

o Stakes or flags to mark the calibration area

e Stopwatch

e Graduated measuring container (in ounces)

Procedure:

» Define the Calibration Area: Measure and mark a test area of 340 square feet, which is
1/128th of an acre. A square plot of approximately 18.5 feet by 18.5 feet is suitable.[10]

o Prepare the Sprayer: Fill the sprayer tank at least halfway with clean water.[18] Ensure the
sprayer is functioning correctly, with no leaks.[19]

o Time the Spray Application: Pressurize the sprayer to the pressure you will use during the
actual application. Spray the marked calibration area with a consistent walking speed and a
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steady spray pattern (e.g., a side-to-side sweeping motion).[18]

e Record the Time: Use a stopwatch to record the time (in seconds) it takes to spray the entire
calibration area uniformly. Repeat this step at least three times and calculate the average
time.[10]

o Measure Nozzle Output: At the same pressure used in the test area, spray from the
nozzle(s) into the measuring container for the average time recorded in the previous step.
[10]

o Determine Gallons Per Acre (GPA): The number of ounces collected in the container is equal
to your sprayer's application rate in Gallons Per Acre (GPA).[10] For example, if you
collected 25 ounces, your sprayer output is 25 GPA.

e Calculate Pesticide Amount: Use the calculated GPA to determine the amount of Flutriafol to
add to your sprayer tank. Use the following formula:

(Tank Size in Gallons / Sprayer Output in GPA) x Recommended Rate per Acre = Amount of
Product per Tank

Protocol 2: Assessing Spray Uniformity and Deposition

Objective: To quantitatively assess the uniformity of spray deposition across the spray boom.

Materials:

Calibrated sprayer

Water-sensitive paper (WSP)[17]

Stakes or holders for the WSP

Scanner or high-resolution camera

Image analysis software (e.g., ImageJ)

Procedure:
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o Placement of Collectors: Place water-sensitive papers at regular intervals along a line
perpendicular to the direction of sprayer travel. For a boom sprayer, place them directly
under the boom, with one WSP centered under each nozzle and one at the midpoint
between each nozzle.[17]

o Spray Application: With the sprayer operating at the calibrated speed and pressure, make a
single pass over the line of water-sensitive papers.

o Data Collection: Allow the WSPs to dry completely and then collect them.

» Image Analysis: Scan the WSPs to create digital images. Use image analysis software to
guantify the percent of the area covered by droplets on each paper.

o Calculate Coefficient of Variation (CV): The coefficient of variation is a measure of the
uniformity of the spray deposits.[17] A lower CV indicates a more uniform application. A CV
of 25% or less is generally considered acceptable for many applications.[20]

o Calculate the mean (average) percent coverage of all the WSPs.
o Calculate the standard deviation of the percent coverage values.
o Calculate the CV using the formula: CV (%) = (Standard Deviation / Mean) x 100

Data Presentation

Table 1: Nozzle Selection Guide for Flutriafol (Systemic Fungicide) Application
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Nozzle Type

ASABE Droplet
Size Category

Operating Pressure

Characteristics &
Best Use

Extended Range (XR)
Flat-Fan

Fine to Coarse[15]

15-60 PSI

Provides good
coverage. Finer
droplets at higher
pressures are good
for contact action, but
increase drift

potential.[4]

Twin Flat-Fan

Medium to Coarse

30-60 PSI

Provides improved
coverage on dense
foliage by spraying
both forward and

backward.

Air Induction (Al) Flat-
Fan

Coarse to Very

Coarse

30-100 PSI

Excellent for reducing
spray drift. Produces
larger, air-filled
droplets.[4] Suitable
when drift reduction is

a priority.

Hollow Cone

Fine to Medium

40-100 PSI

Often used for
insecticides and
fungicides where
canopy penetration is
needed.[21]

Note: Always consult the nozzle manufacturer's catalog for specific pressure and droplet size

information.[4]

Visualizations
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Caption: Workflow for the 1/128th acre sprayer calibration method.
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Caption: Decision tree for troubleshooting uneven spray patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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